Cas no 1806444-99-4 (1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one)

• Product Name: 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one
• CAS No: 1806444-99-4
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4975093
• Update Time: 2025-10-30

1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c10-7-3-1-2-6(9(7)13)8(12)4-5-11/h1-3,13H,4-5H2
• InChI Key： LJAAWOWJUQNMOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1S)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 18.1

Additional information on 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one

1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one (CAS No. 1806444-99-4): An Overview

1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one (CAS No. 1806444-99-4) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including medicinal chemistry, materials science, and synthetic organic chemistry. This article provides a comprehensive overview of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one, delving into its chemical properties, synthesis methods, and recent research advancements.

Molecular Structure and Properties

The molecular formula of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one is C₁₀H₉BrClS, with a molecular weight of approximately 275.6 g/mol. The compound features a brominated and chlorinated aromatic ring linked to a ketone group through a thiol functional group. This combination of functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The presence of the bromine and chlorine atoms introduces halogen bonding capabilities, which can influence the compound's reactivity and solubility. The thiol group (–SH) is known for its nucleophilic properties and can participate in various chemical reactions, such as Michael additions and thiol-disulfide exchange reactions. These properties make 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one a valuable building block in synthetic chemistry.

Synthesis Methods

The synthesis of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one has been explored through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-bromo-2-thiophenol with 3-chloropropionyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 3-bromo-2-thiophenol is reacted with 3-chloropropionyl chloride under microwave irradiation, resulting in high yields and purity of the product. The use of microwave technology not only accelerates the reaction but also minimizes side reactions and by-products.

Applications in Medicinal Chemistry

1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one has shown promise in medicinal chemistry due to its potential biological activities. Recent studies have investigated its role as a lead compound for the development of novel therapeutic agents. For instance, researchers have explored its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases.

In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes. These findings suggest that this compound could serve as a starting point for developing new anti-inflammatory drugs with improved safety profiles compared to existing treatments.

Mechanistic Studies

To better understand the biological activities of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one, researchers have conducted extensive mechanistic studies. These studies aim to elucidate the molecular mechanisms underlying its effects on target proteins and cellular processes.

A recent study published in Bioorganic & Medicinal Chemistry Letters used computational methods to model the interactions between 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one and its target enzymes. The results indicated that the bromine and chlorine atoms play crucial roles in stabilizing the enzyme-inhibitor complex through halogen bonding interactions. Additionally, the thiol group was found to form covalent bonds with cysteine residues on the enzyme surface, further enhancing its inhibitory activity.

Clinical Potential

The clinical potential of compounds derived from 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one is an area of active research. Preclinical studies have shown promising results in various disease models, including cancer, neurodegenerative disorders, and inflammatory conditions.

In a preclinical study published in Cancer Research, researchers evaluated the anticancer activity of a derivative of 1-(3-Bromo-2-mercaptophenyl)-3-chloropropan-1-one. The compound exhibited selective cytotoxicity against several cancer cell lines while showing minimal toxicity to normal cells. Further investigations revealed that it induced apoptosis through the activation of caspase pathways and inhibition of cell cycle progression.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(3-Bromo-2-m‌eraptophenyl)-3-chloropropan‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐​‍‍‍‍‍‍‍‍‍‍‍‍​​​​​​​​​​​​‌​​​​​‌​​​​​‎‎‎‎‎‎‎‎‎‎‎‎‎​​​​ -chloropropan\-1\-one\)\<\/property\>\\(CAS No\. 1806444\-99\-4)\: An Overview<\/string\>\<\/property\>\<\/properties\>\<\/metadata\>\\

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